Cas no 346729-51-9 (1-(4-methyl-3-nitrophenyl)piperazine)
346729-51-9 structure
Product Name:1-(4-methyl-3-nitrophenyl)piperazine
CAS No:346729-51-9
MF:C11H15N3O2
MW:221.255702257156
CID:1111275
PubChem ID:4738804
Update Time:2025-04-20
1-(4-methyl-3-nitrophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methyl-3-nitrophenyl)-Piperazine
- 1-(4-methyl-3-nitrophenyl)piperazine
- DB-102721
- AKOS003587636
- EN300-1829385
- SCHEMBL2921548
- 1-(4-methyl-3-nitro-phenyl)-piperazine
- MWSJNAFFWBQRPQ-UHFFFAOYSA-N
- GS1678
- CS-0279696
- 346729-51-9
- DTXSID801289885
-
- Inchi: 1S/C11H15N3O2/c1-9-2-3-10(8-11(9)14(15)16)13-6-4-12-5-7-13/h2-3,8,12H,4-7H2,1H3
- InChI Key: MWSJNAFFWBQRPQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)C=CC(=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 221.11655
- Monoisotopic Mass: 221.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 58.41
1-(4-methyl-3-nitrophenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829385-0.05g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1829385-0.1g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1829385-0.25g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1829385-0.5g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1829385-1.0g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1829385-2.5g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1829385-5.0g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1829385-10.0g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1829385-1g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1829385-5g |
1-(4-methyl-3-nitrophenyl)piperazine |
346729-51-9 | 5g |
$1614.0 | 2023-09-19 |
1-(4-methyl-3-nitrophenyl)piperazine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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